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A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Bromo-2,2-diphenylacetyl chloride is a highly reactive, multifunctional chemical

intermediate of significant interest in the fields of organic synthesis and pharmaceutical

development. Its unique structure, featuring a sterically hindered acid chloride and a tertiary

bromine atom, offers a versatile platform for the construction of complex molecular

architectures. This guide provides a comprehensive overview of its chemical properties,

synthesis, reactivity, and applications, with a particular focus on its utility in the development of

novel therapeutic agents. Detailed experimental protocols, safety and handling guidelines, and

spectroscopic data are presented to equip researchers with the knowledge required for its

effective and safe utilization.
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2-Bromo-2,2-diphenylacetyl chloride, with the molecular formula C14H10BrClO, is a solid at

room temperature. Its key properties are summarized in the table below.

Property Value Source(s)

CAS Number 17397-37-4 [1][2]

Molecular Formula C14H10BrClO [1]

Molecular Weight 309.59 g/mol [1]

Appearance White to off-white solid

Storage Temperature 2-8°C, under inert atmosphere [3]

Synthesis of 2-Bromo-2,2-diphenylacetyl chloride
The synthesis of 2-Bromo-2,2-diphenylacetyl chloride is typically achieved through a two-

step process starting from diphenylacetic acid. The overall workflow involves the bromination of

the alpha-carbon followed by the conversion of the carboxylic acid to an acyl chloride.

Synthesis of 2-Bromo-2,2-diphenylacetyl chloride
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2-Bromo-2,2-diphenylacetyl chloride

Chlorinating Agent (e.g., SOCl2, (COCl)2)
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Caption: Synthetic workflow for 2-Bromo-2,2-diphenylacetyl chloride.
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Experimental Protocol: Synthesis
Step 1: α-Bromination of Diphenylacetic Acid

This procedure utilizes N-Bromosuccinimide (NBS) for the selective bromination of the alpha-

carbon of diphenylacetic acid.

Materials: Diphenylacetic acid, N-Bromosuccinimide (NBS), benzoyl peroxide (initiator),

carbon tetrachloride (or other suitable anhydrous non-polar solvent), sodium bicarbonate

solution, brine, anhydrous magnesium sulfate.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

diphenylacetic acid in carbon tetrachloride.

Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter off the

succinimide byproduct.

Wash the filtrate sequentially with sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude α-bromo-diphenylacetic acid.

Step 2: Conversion to 2-Bromo-2,2-diphenylacetyl chloride

This step involves the conversion of the carboxylic acid to the corresponding acyl chloride

using thionyl chloride.

Materials: α-Bromo-diphenylacetic acid, thionyl chloride, anhydrous dichloromethane (DCM),

catalytic amount of N,N-dimethylformamide (DMF).

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b091231/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-2-2-diphenylacetyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), suspend α-bromo-diphenylacetic acid in anhydrous DCM.

Add a catalytic amount of DMF to the suspension.

Slowly add thionyl chloride to the stirred mixture at room temperature.

Heat the reaction mixture to reflux (approximately 40°C) and maintain for 1-2 hours, or

until the evolution of gases (SO2 and HCl) ceases.[4]

Cool the reaction to room temperature and carefully remove the excess thionyl chloride

and solvent by distillation under reduced pressure.

The resulting crude 2-Bromo-2,2-diphenylacetyl chloride can be used directly or further

purified by vacuum distillation.

Chemical Reactivity and Mechanistic Insights
The reactivity of 2-Bromo-2,2-diphenylacetyl chloride is dominated by two key functional

groups: the highly electrophilic acyl chloride and the tertiary bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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